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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Pentryl (Trinitrophenylnitraminoethyl Nitrate), a high-energy explosive

material. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure the safe handling and compliant disposal of this

hazardous compound. Due to its explosive nature, in-laboratory neutralization or treatment is

not recommended. The primary disposal route is through a licensed hazardous waste disposal

contractor.

Immediate Safety and Handling Precautions
Prior to initiating any disposal procedures, it is critical to observe the following safety measures.

Pentryl is a powerful explosive and must be handled with extreme caution.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles with side shields or a face shield, and a flame-retardant lab coat.

Ventilation: Handle Pentryl in a well-ventilated area, preferably within a certified chemical

fume hood with a blast shield.

Avoid Contact: Prevent all contact with skin, eyes, and clothing. In the event of accidental

contact, flush the affected area with copious amounts of water for at least 15 minutes and

seek immediate medical attention.

Work Alone Policy: Never handle Pentryl or prepare it for disposal while working alone.[1]
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Ignition Sources: Prohibit all open flames, sparks, and sources of static electricity from the

laboratory where Pentryl is handled or stored.[2]

Step-by-Step Disposal Procedures
The following protocol is based on general guidelines for the disposal of potentially explosive

chemicals (PECs) and hazardous waste.

Step 1: Initial Assessment and Segregation

Visual Inspection: Regularly inspect containers of Pentryl for any signs of degradation, such

as discoloration, crystal formation around the cap, or drying out.[1] Never touch a container

that shows visible signs of instability.

Inventory Management: Avoid stockpiling Pentryl. Order only the quantities required for your

immediate experimental needs.[1][3]

Waste Segregation: Pentryl waste must be segregated from all other chemical waste

streams to prevent accidental mixing and potential reactions. Do not mix with acids, bases,

or organic solvents.

Step 2: Waste Containerization and Labeling

Container Selection: Use a chemically compatible, leak-proof container with a secure lid that

is approved for explosive waste. The container material should not be susceptible to reacting

with Pentryl.

Labeling: Immediately label the waste container with a "Hazardous Waste" tag.[4] The label

must include:

The words "Hazardous Waste" and "Explosive."

Chemical Name: "Pentryl" or "Trinitrophenylnitraminoethyl Nitrate."

Accumulation Start Date.

The EPA Hazardous Waste Code for reactivity: D003.[5]
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Your name, laboratory location, and contact information.

Step 3: Storage and Final Disposal

Temporary Storage: Store the labeled hazardous waste container in a designated, secure

Satellite Accumulation Area (SAA).[4] The storage location should be cool, dry, and away

from heat, sunlight, and any potential ignition sources.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department to arrange for the collection of the Pentryl waste.[3] Inform them of

the nature of the waste (high explosive).

Licensed Contractor: The EHS department will coordinate with a licensed hazardous waste

disposal contractor for the final, compliant disposal of the Pentryl, which is typically carried

out via high-temperature incineration at a specialized facility.

Do not attempt to dispose of Pentryl down the drain or in the regular trash.[2] This is strictly

prohibited and extremely dangerous.

Pentryl Hazard and Waste Classification
The following table summarizes the key hazard information and regulatory classifications for

Pentryl waste.
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Parameter Description Reference/Citation

Chemical Name
Trinitrophenylnitraminoethyl

Nitrate
[6][7]

Common Names Pentryl, Pentyl [8][9]

Primary Hazard High Explosive [6][7]

Physical Appearance
Fine cream-colored powder or

clear-yellow crystals
[7]

EPA Hazardous Waste

Characteristic
Reactivity [5][10]

EPA Hazardous Waste Code D003 (Reactivity) [5]

Related EPA Waste Codes

K044: Wastewater treatment

sludges from the

manufacturing and processing

of explosives. K045: Spent

carbon from the treatment of

wastewater containing

explosives.

[11]

Pentryl Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Pentryl in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sciencemadness.org/whisper/viewthread.php?tid=8027
http://www.sciencemadness.org/member_publications/pentryl.pdf
https://en.wikipedia.org/wiki/Pentaerythritol_tetranitrate
http://www.sciencemadness.org/talk/files.php?pid=373510&aid=35619
https://www.sciencemadness.org/whisper/viewthread.php?tid=8027
http://www.sciencemadness.org/member_publications/pentryl.pdf
http://www.sciencemadness.org/member_publications/pentryl.pdf
https://www.actenviro.com/epa-waste-codes__trashed/
https://dtsc.ca.gov/defining-hazardous-waste/
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pentryl Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Initiate Disposal

Assess Waste
(Unused, Contaminated Material, etc.)

Segregate Pentryl Waste
(Isolate from other chemicals)

Place in Compatible,
Leak-Proof Container

Label Container as
'Hazardous Waste - Explosive'

(Include D003 Code)

Store in Designated
Satellite Accumulation Area

Contact Institutional EHS
for Waste Pickup

Professional Disposal
by Licensed Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of Pentryl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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